Cas no 651331-02-1 (1-Propanethiol, compd. with N-methyl-1-propanamine (1:1))

• Product Name: 1-Propanethiol, compd. with N-methyl-1-propanamine (1:1)
• CAS No: 651331-02-1
• MF: C₇H₁₉NS
• MW: 149.297460794449
• CID: 405546
• PubChem ID: 71376833
• Update Time: 2025-04-19

1-Propanethiol, compd. with N-methyl-1-propanamine (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanethiol, compd. with N-methyl-1-propanamine (1:1)
• N-methylpropan-1-amine,propane-1-thiol
• N-methylpropan-1-amine;propane-1-thiol
• DTXSID00799503
• Propane-1-thiol--N-methylpropan-1-amine (1/1)
• 651331-02-1

• Inchi： 1S/C4H11N.C3H8S/c1-3-4-5-2;1-2-3-4/h5H,3-4H2,1-2H3;4H,2-3H2,1H3
• InChI Key： UHGQEGSOKINQJY-UHFFFAOYSA-N
• SMILES： SCCC.N(C)CCC

Computed Properties

• Exact Mass: 149.12397
• Monoisotopic Mass: 149.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 20.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13Ų

Experimental Properties

• PSA: 12.03